Cas no 1616688-62-0 ((R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide)

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide is a chiral sulfinamide-phosphine hybrid ligand, notable for its application in asymmetric catalysis. The compound combines a sterically hindered tert-butanesulfinamide group with a diphenylphosphino moiety, enabling precise control over stereoselective transformations. Its rigid, well-defined chiral environment enhances enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and cross-couplings. The methoxyphenyl substituent further modulates electronic properties, improving ligand-metal coordination. This ligand is particularly valuable in pharmaceutical and fine chemical synthesis, where high enantiomeric purity is critical. Its stability under reaction conditions and compatibility with various metal centers make it a versatile tool for asymmetric synthesis.
(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide structure
1616688-62-0 structure
Product Name:(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
CAS No:1616688-62-0
MF:C30H32NO2PS
MW:501.619347572327
MDL:MFCD32857251
CID:4784534
PubChem ID:154703146
Update Time:2026-02-27

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

    • SY287122
    • SY287123
    • (R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
    • (R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
    • 1616688-62-0
    • (R)-N-((S)-(2-(diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-2-methylpropane-2-sulfinamide
    • (S)-N-((S)-(2-(Diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-2-methylpropane-2-sulfinamide
    • MDL： MFCD32857251
    • Inchi： 1S/C30H32NO2PS/c1-30(2,3)35(32)31-29(23-19-21-24(33-4)22-20-23)27-17-11-12-18-28(27)34(25-13-7-5-8-14-25)26-15-9-6-10-16-26/h5-22,29,31H,1-4H3
    • InChI Key： JSJZIHJKTOOMLL-UHFFFAOYSA-N
    • SMILES： S(C(C)(C)C)(NC(C1C=CC(=CC=1)OC)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 501.18913743 g/mol
  • Monoisotopic Mass: 501.18913743 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 57.5
  • Molecular Weight: 501.6

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
zjl-003-100mg
(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
 1616688-62-0 ≥95%
100mg
 ¥0.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S915308-100mg
[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide
 1616688-62-0 95%
100mg
 ￥1,746.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S915308-500mg
[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide
 1616688-62-0 95%
500mg
 ￥6,233.40 2022-09-28
BAI LING WEI Technology Co., Ltd.
9025780-100MG
(R)-N-((S)-(2-(diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-2-methylpropane-2-sulfinamide, 97%
 1616688-62-0 97%
100MG
 ￥ 2000 2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1217798-100mg
[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide
 1616688-62-0 95%
100mg
 ￥1209.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1217798-500mg
[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide
 1616688-62-0 95%
500mg
 ￥6079.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1217798-1g
[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide
 1616688-62-0 95%
1g
 ￥9219.00 2023-11-21
eNovation Chemicals LLC
Y1188579-0.1g
(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
 1616688-62-0 95%
0.1g
 $185 2023-09-03
eNovation Chemicals LLC
Y1188579-0.5g
(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
 1616688-62-0 95%
0.5g
 $705 2023-09-03
eNovation Chemicals LLC
Y1188579-1g
(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
 1616688-62-0 95%
1g
 $1235 2023-09-03

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide Related Literature

1616688-62-0 ((R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.